Cas no 2230701-73-0 (1-Methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)isoquinoline)

• Product Name: 1-Methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)isoquinoline
• CAS No: 2230701-73-0
• MF: C₁₆H₂₀BNO₂
• MW: 269.146504402161
• CID: 5729562
• PubChem ID: 125180527
• Update Time: 2023-10-27

1-Methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)isoquinoline Chemical and Physical Properties

Names and Identifiers

• 1-METHYL-6-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)ISOQUINOLINE
• DTXSID501152338
• 2230701-73-0
• Isoquinoline, 1-methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• 1-Methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)isoquinoline

• Inchi： 1S/C16H20BNO2/c1-11-14-7-6-13(10-12(14)8-9-18-11)17-19-15(2,3)16(4,5)20-17/h6-10H,1-5H3
• InChI Key： XECGMDQWEWRPJI-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC3C(C)=NC=CC=3C=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 269.1587090g/mol
• Monoisotopic Mass: 269.1587090g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 31.4Ų

Experimental Properties

• Density: 1.08±0.1 g/cm3(Predicted)
• Boiling Point: 404.6±25.0 °C(Predicted)
• pka: 5.87±0.44(Predicted)